Cas no 1352502-46-5 (2-(6-Methyl-pyridin-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(6-Methyl-pyridin-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1352502-46-5
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 5169108
• Update Time: 2025-10-28

2-(6-Methyl-pyridin-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methyl-pyridin-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H22N2O2/c1-11-7-5-8-12(16-11)13-9-6-10-17(13)14(18)19-15(2,3)4/h5,7-8,13H,6,9-10H2,1-4H3
• InChI Key： FRRCKPUNLZUNDZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C1=NC(C)=CC=C1

Additional information on 2-(6-Methyl-pyridin-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

2-(6-Methyl-pyridin-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 1352502-46-5, known as 2-(6-Methyl-pyridin-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a pyridine ring, a pyrrolidine ring, and a tert-butyl ester group, making it a versatile building block for various chemical reactions.

The pyridine ring in this compound is substituted with a methyl group at the 6-position, which influences the electronic properties of the molecule. This substitution pattern can enhance the stability of the compound and potentially improve its bioavailability when used in pharmacological applications. Recent studies have highlighted the importance of such structural modifications in optimizing drug candidates for therapeutic use.

The pyrrolidine ring is a five-membered amine-containing structure that contributes to the compound's flexibility and ability to form hydrogen bonds. This feature is crucial in drug design, as it can enhance the molecule's interaction with biological targets such as enzymes or receptors. The integration of a pyrrolidine ring with a pyridine moiety creates a unique scaffold that can be further functionalized for diverse applications.

The tert-butyl ester group serves as a protecting group for the carboxylic acid moiety, which is essential during synthetic processes. This group can be easily removed under specific conditions to regenerate the free carboxylic acid, enabling further chemical transformations. The use of tert-butyl esters is widespread in organic synthesis due to their stability and compatibility with various reaction conditions.

Recent advancements in synthetic chemistry have made it possible to synthesize 2-(6-Methyl-pyridin-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester with high efficiency and precision. Researchers have employed methodologies such as Suzuki coupling, Buchwald-Hartwig amination, and other cross-coupling reactions to construct this compound. These methods not only improve the yield but also ensure the purity of the final product, which is critical for its application in biological studies.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a ligand in metal-mediated catalysis has been explored in recent studies, where it demonstrated enhanced catalytic activity compared to traditional ligands. Additionally, its potential as an intermediate in drug discovery has been highlighted, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent research has also focused on understanding the pharmacokinetic properties of 2-(6-Methyl-pyridin-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester. Studies have shown that the compound exhibits favorable absorption profiles and metabolic stability, making it an attractive candidate for further preclinical testing. Its ability to penetrate cellular membranes efficiently suggests potential utility in targeting intracellular pathogens or disease pathways.

The integration of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed key interactions between the molecule and its biological targets, aiding in the design of more potent derivatives. Machine learning algorithms have also been employed to predict its toxicity profile and optimize its physicochemical properties for better therapeutic outcomes.

In conclusion, 2-(6-Methyl-pyridin-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester stands out as a versatile and promising molecule in contemporary chemical research. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a valuable asset in drug discovery and materials science. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions across various scientific domains.